2,5,6,7-Tetramethylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2,5,6,7-tetramethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C10H13N3/c1-6-5-10-11-8(3)7(2)9(4)13(10)12-6/h5H,1-4H3
• InChI Key: HTECBGWASLVTSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(C(=NC2=C1)C)C)C

Description

2,5,6,7-Tetramethylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.6 g of 3-methyl-2,4-pentanedione, 30 cc of acetic acid and 9.6 g of 3-amino-5-methylpyrazole were introduced into a 100 ml three-necked round-bottomed flask fitted with a magnetic stirrer, a condenser and a thermometer. The medium was refluxed for 1 hour. The acetic acid was evaporated off and the product was taken up in 50 cc of petroleum ether. The solid was filtered off and washed with petroleum ether. Drying under vacuum and over phosphoric anhydride yielded 15 g of 2,5,6,7-tetramethylpyrazolo[1,5-a]pyrimidine (yield=85.7%).